Cas no 134517-55-8 (2,4,5-Trichloroquinazoline)

• Product Name: 2,4,5-Trichloroquinazoline
• CAS No: 134517-55-8
• MF: C₈H₃Cl₃N₂
• MW: 233.481818437576
• MDL: MFCD09954888
• CID: 842902
• PubChem ID: 22707069
• Update Time: 2025-06-30

2,4,5-Trichloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichloroquinazoline
• 2,4,5-Trichloro-quinazoline
• 2,3-DIHYDRO-1H-INDEN-5-YLACETIC ACID
• Quinazoline, 2,4,5-trichloro-
• TRA0077225
• 2,4,5-trichloroquinazoline, AldrichCPR
• SY007272
• AB1000937
• X9878
• ST24027289
• DB-063025
• SCHEMBL3337344
• 134517-55-8
• DTXSID60627631
• AB92845
• F15678
• AKOS015897253
• MFCD09954888
• 2,4-DICHLORO-5-CHLOROQUINAZOLINE
• DS-11664
• CS-W021495

• MDL： MFCD09954888
• Inchi： 1S/C8H3Cl3N2/c9-4-2-1-3-5-6(4)7(10)13-8(11)12-5/h1-3H
• InChI Key： PIEAAARUUJGZGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=C(N=C(N=2)Cl)Cl

Computed Properties

• Exact Mass: 231.93600
• Monoisotopic Mass: 231.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 4.1

Experimental Properties

• PSA: 25.78000
• LogP: 3.59000

2,4,5-Trichloroquinazoline Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4,5-Trichloroquinazoline

2,4,5-Trichloroquinazoline: A Comprehensive Overview

2,4,5-Trichloroquinazoline, a heterocyclic aromatic compound with the CAS number 134517-55-8, has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its quinazoline backbone, a bicyclic structure consisting of a benzene ring fused with a pyrimidine ring. The presence of three chlorine atoms at positions 2, 4, and 5 imparts unique electronic and chemical properties to the molecule. Recent studies have highlighted its potential applications in drug discovery and advanced materials.

The synthesis of 2,4,5-Trichloroquinazoline typically involves multi-step processes that leverage the reactivity of quinazoline precursors. One common approach is the condensation of o-phenylenediamine derivatives with carbonyl compounds under specific reaction conditions. The introduction of chlorine substituents can be achieved through electrophilic substitution or other halogenation techniques. These methods ensure high purity and structural integrity, making it suitable for various downstream applications.

In terms of chemical properties, 2,4,5-Trichloroquinazoline exhibits a high degree of thermal stability and strong electron-withdrawing effects due to the electronegative chlorine atoms. These attributes make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes has further enhanced its utility in these applications.

The biological activity of 2,4,5-Trichloroquinazoline has also been a focal point in recent studies. Preclinical investigations have demonstrated its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, the compound has shown promise in targeting neurodegenerative diseases by modulating specific signaling pathways. These findings underscore its versatility as a lead compound in drug development.

From an environmental perspective, understanding the fate and transport of 2,4,5-Trichloroquinazoline in natural systems is crucial for assessing its potential ecological impacts. Studies have shown that the compound undergoes slow degradation under aerobic conditions but can persist in certain environmental matrices. This information is vital for guiding safe handling practices and minimizing ecological risks.

In conclusion, 2,4,5-Trichloroquinazoline stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity continue to drive innovative research efforts. As advancements in synthetic methodologies and material science unfold, this compound is poised to play an increasingly significant role in shaping future technologies.